N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-methoxy-5-methylbenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-2-methoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C22H26N2O5S/c1-6-11-24-17-9-8-16(13-19(17)29-14-22(3,4)21(24)25)23-30(26,27)20-12-15(2)7-10-18(20)28-5/h6-10,12-13,23H,1,11,14H2,2-5H3
• InChI Key: WRSVDANOVGUWLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC=C
• Molecular Formula: C22H26N2O5S
• Molecular Weight: 430.5 g/mol

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-methoxy-5-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H26N2O5S and its molecular weight is 430.52. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

Research on zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups indicates their potential as Type II photosensitizers in photodynamic therapy for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them suitable for applications in treating cancer through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis and Medicinal Chemistry

Another study explored the synthesis of novel benzimidazole fused-1,4-oxazepines, highlighting their potential in medicinal chemistry. The compounds demonstrated nonlinear optical properties and were investigated for their potential applications in nonlinear optical (NLO) devices. This research underscores the utility of benzoxazepine derivatives in developing new materials with potential electronic applications (Almansour et al., 2016).

Antimicrobial and Enzyme Inhibitor Effects

A study on Schiff bases derived from sulfamethoxazole and sulfisoxazole demonstrated antimicrobial activity and carbonic anhydrase enzyme inhibition. These findings suggest the potential of benzenesulfonamide derivatives in developing new antimicrobial agents and enzyme inhibitors for therapeutic applications (Alyar et al., 2018).

Antitumor Activity

Research on substituted indazole derivatives, including those with a sulfonamide group, showed significant antiproliferative activity against tumor cell lines. This indicates the potential of such compounds in cancer research, specifically in the development of new anticancer agents (Abbassi et al., 2014).